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Compound of Interest

Compound Name: 1,5-Dibromonaphthalene

Cat. No.: B1630475

Technical Data Sheet: 1,5-Dibromonaphthalene

This document provides the core chemical properties of 1,5-Dibromonaphthalene, a key
building block in the synthesis of organic semiconductors for applications in OLEDs and
OFETs.

Core Chemical Properties

The fundamental molecular properties of 1,5-Dibromonaphthalene are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and material
synthesis protocols.

Property Value

Molecular Formula C1oHeBr2[1][2][3][4]
Molecular Weight 285.97 g/mol [4][5]
CAS Number 7351-74-8[1][2][4]

Logical Relationship of Molecular Composition

The molecular formula dictates the molecular weight. The elemental composition of Carbon,
Hydrogen, and Bromine, as defined by the formula, sums to the total molecular weight of the
compound.
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Caption: Relationship between chemical formula and molecular weight.

Note: The user's request for detailed experimental protocols and signaling pathways is not
applicable to the fundamental properties of a chemical compound like 1,5-
Dibromonaphthalene. Such requirements are typically associated with biological systems or
complex reaction mechanisms, not the intrinsic data of a stable chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,5-Dibromonaphthalene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630475#1-5-dibromonaphthalene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.tcichemicals.com/DE/en/p/D4660
https://www.benchchem.com/product/b1630475#1-5-dibromonaphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1630475#1-5-dibromonaphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1630475#1-5-dibromonaphthalene-molecular-weight-and-formula
https://www.benchchem.com/product/b1630475#1-5-dibromonaphthalene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

